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Compound of Interest

Compound Name: Ligritinib

Cat. No.: B15579019

Disclaimer: No specific Safety Data Sheet (SDS) for Ligritinib was found. This guide is based
on the safety profiles of similar tyrosine kinase inhibitors and should be used as a starting point
for a comprehensive risk assessment. Always consult with your institution's Environmental
Health and Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Ligritinib. The following procedural guidance is
designed to ensure the safe handling, use, and disposal of this compound in a laboratory
setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Ligritinib is a tyrosine kinase inhibitor and, like similar compounds, should be handled as a
potentially hazardous substance.[1] Potential hazards include organ damage through
prolonged or repeated exposure, suspected genetic defects, and potential damage to fertility or
an unborn child.[2]

Table 1: Personal Protective Equipment (PPE) for Handling Ligritinib
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PPE Category Minimum Requirement Recommended for
) Nitrile gloves (double-gloving )
Hand Protection All handling procedures
recommended)

] Safety glasses with side ]
Eye Protection ) All handling procedures
shields or safety goggles

NIOSH-approved respirator
) ) (e.g., N95) or a properly fitted Handling of powder, or when
Respiratory Protection ) o ] ] o ]
air-purifying respirator with aerosolization is possible

appropriate cartridges

Body Protection Laboratory coat All handling procedures

_ Procedures with a high risk of
Impervious gown or coveralls ) o
splashing or contamination

Safe Handling and Operational Procedures

Adherence to standard operating procedures is critical to minimize exposure and ensure a safe

working environment.
2.1. Engineering Controls:

o Work with Ligritinib in a designated area, such as a certified chemical fume hood or a
powder containment hood, especially when handling the solid form to prevent inhalation of
dust.

e Ensure easy access to an eyewash station and a safety shower.
2.2. Procedural Steps for Handling:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work surface by covering it with absorbent, disposable bench paper.

e Weighing: Weigh solid Ligritinib in a containment hood to minimize dust generation.
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» Dissolving: When preparing solutions, add the solvent to the solid Ligritinib slowly to avoid

splashing.

» Post-Handling: After handling, wipe down the work area with an appropriate deactivating
solution (if known) or a detergent solution, followed by a water rinse. Remove and dispose of
all contaminated PPE as hazardous waste.

e Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Ligritinib and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for Ligritinib Waste

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste. Do

Unused/Expired Ligritinib ) ) )
not dispose of down the drain or in regular trash.

) ) ) ) Place in a designated, labeled hazardous waste
Contaminated Labware (vials, pipette tips, etc.) )
container.

Place in a designated, labeled hazardous waste

Contaminated PPE (gloves, gowns, etc.) )
container.

Place all materials used for spill cleanup into a

Spill Cleanup Materials )
sealed, labeled hazardous waste container.

General Disposal Protocol:
o Segregation: Keep Ligritinib waste separate from other laboratory waste streams.

e Labeling: Clearly label all waste containers with "Hazardous Waste," the name of the
chemical (Ligritinib), and the date.

» Storage: Store waste containers in a designated, secure area away from incompatible
materials.
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» Collection: Arrange for collection by a licensed hazardous waste disposal company.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for handling a potent
compound like Ligritinib and a representative signaling pathway for an AXL inhibitor.
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Experimental Workflow for Handling Ligritinib
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Caption: A logical workflow for the safe handling of Ligritinib, from preparation to cleanup.
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Simplified AXL Signaling Pathway
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Caption: A simplified representation of the AXL signaling pathway, a target of Ligritinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ligritinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579019#personal-protective-equipment-for-
handling-ligritinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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